![molecular formula C14H20N4O4S2 B216389 Ethyl 4-[(4-sulfamoylphenyl)carbamothioyl]piperazine-1-carboxylate](/img/structure/B216389.png)
Ethyl 4-[(4-sulfamoylphenyl)carbamothioyl]piperazine-1-carboxylate
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Overview
Description
Ethyl 4-[(4-sulfamoylphenyl)carbamothioyl]piperazine-1-carboxylate, also known as ESC, is a chemical compound that has been widely used in scientific research. This compound has shown promising results in various fields of study, including medicinal chemistry, pharmacology, and neuroscience.
Mechanism of Action
The exact mechanism of action of Ethyl 4-[(4-sulfamoylphenyl)carbamothioyl]piperazine-1-carboxylate is not fully understood. However, it is believed to work by inhibiting the activity of enzymes such as carbonic anhydrase and metalloproteinases. These enzymes play a role in various physiological processes such as cell proliferation and migration. By inhibiting their activity, this compound may be able to prevent the growth and spread of cancer cells. Additionally, this compound may be able to protect neurons from oxidative stress-induced damage by scavenging free radicals.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In one study, this compound was found to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. This suggests that this compound may have a protective effect against oxidative stress. Additionally, this compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of pH in the body. This suggests that this compound may have potential as a therapeutic agent for conditions such as glaucoma and epilepsy.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 4-[(4-sulfamoylphenyl)carbamothioyl]piperazine-1-carboxylate in lab experiments is that it is relatively easy to synthesize and purify. Additionally, this compound has shown promising results in various fields of study, making it a versatile compound for scientific research. However, one limitation of using this compound is that it may have off-target effects. For example, this compound has been shown to inhibit the activity of metalloproteinases, which play a role in wound healing. This suggests that this compound may have potential side effects in vivo.
Future Directions
There are many future directions for the study of Ethyl 4-[(4-sulfamoylphenyl)carbamothioyl]piperazine-1-carboxylate. One direction is to investigate its potential as a therapeutic agent for various diseases such as cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound. This may involve the use of techniques such as X-ray crystallography and molecular modeling. Finally, future studies may investigate the development of this compound analogs with improved pharmacological properties.
Synthesis Methods
The synthesis of Ethyl 4-[(4-sulfamoylphenyl)carbamothioyl]piperazine-1-carboxylate involves the reaction of ethyl piperazine-1-carboxylate with 4-aminobenzenesulfonamide and carbon disulfide. The reaction takes place in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The resulting compound is then purified using various techniques such as recrystallization and chromatography. The yield of the synthesis process is typically around 60%.
Scientific Research Applications
Ethyl 4-[(4-sulfamoylphenyl)carbamothioyl]piperazine-1-carboxylate has been extensively studied in various fields of scientific research. In medicinal chemistry, this compound has been shown to have potential as an antitumor agent. In one study, this compound was found to inhibit the growth of cancer cells in vitro and in vivo. In pharmacology, this compound has been investigated for its potential as a neuroprotective agent. In one study, this compound was found to protect neurons from oxidative stress-induced damage. In neuroscience, this compound has been studied for its potential as a modulator of neurotransmitter release. In one study, this compound was found to enhance the release of acetylcholine in the hippocampus.
properties
Molecular Formula |
C14H20N4O4S2 |
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Molecular Weight |
372.5 g/mol |
IUPAC Name |
ethyl 4-[(4-sulfamoylphenyl)carbamothioyl]piperazine-1-carboxylate |
InChI |
InChI=1S/C14H20N4O4S2/c1-2-22-14(19)18-9-7-17(8-10-18)13(23)16-11-3-5-12(6-4-11)24(15,20)21/h3-6H,2,7-10H2,1H3,(H,16,23)(H2,15,20,21) |
InChI Key |
OCPLOXPMFKJTTQ-UHFFFAOYSA-N |
SMILES |
CCOC(=O)N1CCN(CC1)C(=S)NC2=CC=C(C=C2)S(=O)(=O)N |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=S)NC2=CC=C(C=C2)S(=O)(=O)N |
Origin of Product |
United States |
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